Cas no 13656-57-0 (5-Chloro-2,4-difluorobenzenesulfonyl chloride)

• Product name: 5-Chloro-2,4-difluorobenzenesulfonyl chloride
• CAS No: 13656-57-0
• MF: C₆H₂Cl₂F₂O₂S
• MW: 247.046685695648
• MDL: MFCD01940426
• CID: 87088
• PubChem ID: 2773527

5-Chloro-2,4-difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-difluorobenzenesulfonylchloride
• 5-CHLORO-2,4-DIFLUOROBENZENESULPHONYL CHLORIDE
• BUTTPARK 25\07-37
• 5-CHLORO-2,4-DIFLUOROBENZEN SULPHONYL CHLORIDE
• 5-Chloro-2,4-difluorophenylsulfonyl chloride
• Benzenesulfonyl chloride,5-chloro-2,4-difluoro-
• 5-chloro-2,4-difluorobenzene-1-sulfonyl chloride
• 5-Chloro-2,4-difluorobenzenesulfonyl chloride
• 5-Chloro-2,4-difluorobenzenesulphonylchloride97%
• 5-Chloro-2,4-difluorobenzenesulphonyl chloride 97%
• Benzenesulfonyl chloride, 5-chloro-2,4-difluoro-
• chloro(5-chloro-2,4-difluorophenyl)sulfone
• Benzenesulfonylchloride, 5-chloro-2,4-difluoro-
• 3-CHLORO-4,6-DIFLUOROBENZENSULPHONYL CHLORIDE
• PubChem4271
• GS-3483
• XMNXVDULKLCZFG-UHFFFAOYSA-N
• SCHEMBL320432
• SY021830
• 2,4-difluoro-5-chlorobenzenesulfonyl chloride
• 5-chloro-2,4-difluoro-benzenesulfonyl Chloride
• A807095
• 3-chloro-4,6-difluorobenzenesulfonyl chloride
• FT-0620233
• 5-Chloro-2,4-difluorobenzenesulfonyl chloride, 97%
• 5-chloro-2,4-difluorobenzenesulfonyl chloride, AldrichCPR
• 1-chloro-2,4-difluoro-benzene; sulfuryl chloride
• MFCD01940426
• EN300-7360831
• A1-00334
• 5-Chloro-2 pound not4-difluorobenzenesulfonylchloride
• AKOS005063800
• J-006865
• 13656-57-0
• CS-W022344
• DTXSID70378526
• AM62601
• BBL102942
• DB-042348
• STL556751

• MDL： MFCD01940426
• Inchi： 1S/C6H2Cl2F2O2S/c7-3-1-6(13(8,11)12)5(10)2-4(3)9/h1-2H
• InChI Key： XMNXVDULKLCZFG-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C([H])C(=C(C=1[H])Cl)F)F)(=O)=O

Computed Properties

• Exact Mass: 245.91200
• Monoisotopic Mass: 245.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 42.5
• XLogP3: 2.8
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.686
• Melting Point: 44-48°C
• Boiling Point: 289 ºC
• Flash Point: 129 ºC
• Refractive Index: 1.516
• PSA: 42.52000
• LogP: 3.62650
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Solubility: Not determined

5-Chloro-2,4-difluorobenzenesulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R34
• Storage Condition：Store at room temperature
• HazardClass：CORROSIVE

5-Chloro-2,4-difluorobenzenesulfonyl chloride Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on 5-Chloro-2,4-difluorobenzenesulfonyl chloride

Comprehensive Overview of 5-Chloro-2,4-difluorobenzenesulfonyl chloride (CAS No. 13656-57-0): Properties, Applications, and Industry Insights

5-Chloro-2,4-difluorobenzenesulfonyl chloride (CAS No. 13656-57-0) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its molecular formula C6H2ClF2SO2Cl, features a unique combination of chloro and difluoro substituents on a benzene ring, enhancing its reactivity and utility in cross-coupling reactions. Its benzenesulfonyl chloride core makes it a valuable precursor for synthesizing sulfonamides, sulfonate esters, and other high-value chemicals.

In recent years, the demand for halogenated benzenesulfonyl chlorides like 5-Chloro-2,4-difluorobenzenesulfonyl chloride has surged due to their applications in agrochemicals, pharmaceuticals, and material science. Researchers and manufacturers frequently search for "sulfonyl chloride synthesis" or "difluorobenzene derivatives" to explore innovative pathways for drug development. The compound’s electron-withdrawing groups (Cl and F) improve its stability and selectivity in nucleophilic substitution reactions, aligning with trends in green chemistry and atom-efficient synthesis.

From an industrial perspective, CAS 13656-57-0 is often discussed in contexts such as "high-purity chemical intermediates" and "custom synthesis solutions." Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) makes it a hotspot for patent filings in heterocyclic compound production. Additionally, its role in designing fluorescent probes and polymeric materials has garnered attention in academic forums, addressing queries like "how to modify sulfonyl chlorides for optoelectronics."

Quality control of 5-Chloro-2,4-difluorobenzenesulfonyl chloride hinges on advanced analytical techniques such as HPLC and GC-MS, ensuring compliance with REACH and other regulatory standards. Suppliers emphasizing "low moisture content" or "strict storage conditions" cater to end-users seeking reliability in large-scale production. The compound’s melting point (≈40–45°C) and solubility in organic solvents (e.g., dichloromethane) further underscore its versatility.

Emerging trends link 13656-57-0 to sustainable manufacturing practices, with searches like "biodegradable sulfonyl precursors" reflecting environmental concerns. Innovations in catalytic fluorination and flow chemistry have also revitalized interest in this compound, positioning it as a candidate for next-gen API synthesis. As industries pivot toward cost-effective halogenation methods, 5-Chloro-2,4-difluorobenzenesulfonyl chloride remains a focal point for R&D investment.

In summary, CAS 13656-57-0 exemplifies the intersection of structural specificity and industrial applicability. Its relevance in peptide modification, polymer crosslinking, and small-molecule libraries ensures sustained demand, while ongoing research explores its potential in energy storage materials. For detailed technical specifications or collaborative opportunities, stakeholders are advised to consult certified suppliers with proven expertise in halogenated aromatic compounds.